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Compound of Interest

Compound Name: 2-Chloro-6-fluoronitrobenzene

Cat. No.: B1304941

CAS Number: 64182-61-2

This technical guide provides an in-depth overview of 2-Chloro-6-fluoronitrobenzene, a
pivotal chemical intermediate for professionals in research, development, and drug discovery.
The document details its physicochemical properties, synthesis protocols, key applications, and
safety information.

Physicochemical and Structural Data

2-Chloro-6-fluoronitrobenzene, with the CAS number 64182-61-2, is a substituted aromatic
compound containing chloro, fluoro, and nitro functional groups.[1] These groups provide
multiple reactive sites, making it a versatile building block in organic synthesis.[1]

Table 1: Physicochemical Properties of 2-Chloro-6-fluoronitrobenzene
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Property Value Source(s)
CAS Number 64182-61-2 [2][3]
Molecular Formula CeH3CIFNO2 [21[31[4]
Molecular Weight 175.54 g/mol [2][41[5]
Boiling Point 245.1+20.0 °C (Predicted) [6]

Density 1.494+0.06 g/cm3 (Predicted) [6]

Physical Form

Fused solid or liquid

[6]7]

Color

Yellow

[6]

InChl Key

GOIUPLBHNRTTIO-
UHFFFAOYSA-N

[21051(7]

Storage Temperature

Room Temperature

[6]7]

Synthesis Protocol

The synthesis of 2-Chloro-6-fluoronitrobenzene can be achieved through a multi-step

process starting from 2-chloro-6-fluoroaniline hydrochloride.[5][8] The general workflow

involves diazotization of the aniline derivative followed by a Sandmeyer-type reaction.
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Caption: Synthesis workflow for 2-Chloro-6-fluoronitrobenzene.
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Experimental Protocol: Synthesis from 2-Chloro-6-
fluoroaniline Hydrochloride[5][8]

e Diazotization:

o Prepare a solution of 17.2 g of 2-chloro-6-fluoroaniline hydrochloride and 12.5 ml of
concentrated hydrochloric acid in 150 ml of water.

o Slowly add a solution of 9 g of sodium nitrite in 25 ml of water to the aniline solution.
o Crucially, maintain the temperature of the solution below 5°C throughout the addition.
» Substitution Reaction:

o In a separate vessel, prepare a stirred suspension of 18 g of cuprocupric sulfite and 60 g
of sodium nitrite in 300 ml of water at room temperature.

o Add the previously prepared diazonium salt solution to this suspension.
o Stir the resulting mixture for 1 hour at room temperature.
 Purification:

o Steam distill the reaction mixture until no more product is observed condensing in the
distillate.

o Extract the distillate with ether.
o Dry the ether extract using magnesium sulfate.

o Concentrate the dried extract and distill the residue to yield the final product. The product
is reported to have a boiling point of 148°-152° at 30 mm Hg.[8]

Applications in Research and Development

2-Chloro-6-fluoronitrobenzene is a highly versatile intermediate in the synthesis of complex
organic molecules, primarily within the pharmaceutical and agrochemical industries.[1][9][10] Its
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utility stems from the distinct reactivity of the chloro, fluoro, and nitro groups on the benzene
ring, which allows for precise and varied chemical modifications.[1]

e Pharmaceutical Synthesis: The compound serves as a key building block for synthesizing
Active Pharmaceutical Ingredients (APIs).[1][11] The strategic placement of its functional
groups enables chemists to perform reactions like nucleophilic substitution and reduction to
introduce new functionalities, leading to the development of novel therapeutic agents.[1][11]

o Agrochemical Development: In the agrochemical sector, this intermediate is instrumental in
creating next-generation pesticides, herbicides, and fungicides.[10] Its derivatives can be
tailored to exhibit potent and selective biological activity against pests and weeds,
contributing to more effective and environmentally sustainable crop protection solutions.[10]

e Specialty Chemicals and Materials Science: Beyond life sciences, 2-Chloro-6-
fluoronitrobenzene is used in the synthesis of specialty chemicals, dyes, and advanced
polymers.[9][10][12] Its unique electronic and structural properties can be harnessed to
create materials with specific characteristics such as thermal stability or chemical resistance.
[10][12]

2-Chloro-6-fluoronitrobenzene
(CAS 64182-61-2)

A/P,hdrmaceuticals Agrocl};micals Specialty Chemicals & Materials

Nucleophilic Substitution Reduction of Nitro Group Synthesis of Bioactive Moieties Precursor for Dyes Monomer for Advanced Polymers

N | N,/

Active Pharmaceutical Ingredients (APIs)

Herbicides, Fungicides, Insecticides Specialty Polymers & Resins
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Caption: Key application pathways for 2-Chloro-6-fluoronitrobenzene.

Spectroscopic Analysis Workflow

The structural elucidation of 2-Chloro-6-fluoronitrobenzene and its derivatives relies on
standard spectroscopic techniques. While specific spectra for this compound require access to
dedicated databases, a general analytical workflow is presented below.[13] Spectroscopic data
for similar compounds can be found in resources like ChemicalBook.[13][14]

e Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern,
confirming the elemental composition.

 Infrared (IR) Spectroscopy: ldentifies characteristic functional groups, such as the C-NO:
stretching vibrations, and aromatic C-H, C-Cl, and C-F bonds.

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H, 13C, 1°F): Elucidates the precise
connectivity of atoms. *H NMR shows the number and environment of protons, 3C NMR
reveals the carbon skeleton, and °F NMR provides information on the fluorine atom's
environment and coupling.
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Caption: General workflow for spectroscopic structure determination.

Safety and Handling Information

2-Chloro-6-fluoronitrobenzene is considered a hazardous substance and requires careful
handling in a laboratory or industrial setting.[15][16] Appropriate personal protective equipment
(PPE) and engineering controls are mandatory.

Table 2: Summary of Safety Information
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Category

Information

Source(s)

Signal Word

Warning

[7]

Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H332: Harmful if
inhaled. H335: May cause

respiratory irritation.

[71017]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[71017]

Handling

Use only outdoors or in a well-
ventilated area. Avoid contact
with skin, eyes, and clothing.
Do not breathe dust. Wash
hands thoroughly after
handling.

[15][16][17]

Storage

Keep container tightly closed.
Store in a dry, cool, and well-

ventilated place. Store locked

up.

[15][17]

Incompatible Materials

Strong oxidizing agents,

Strong bases.

[15]

Disposal

Dispose of contents/container
in accordance with local,

regional, national, and

[15][16]
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international regulations. Do
not let this chemical enter the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Chloro-6-
fluoronitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304941#2-chloro-6-fluoronitrobenzene-cas-number-
64182-61-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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